Cas no 2083-09-2 (2,5-Bis(4-biphenylyl)oxazole)

• Product Name: 2,5-Bis(4-biphenylyl)oxazole
• CAS No: 2083-09-2
• MF: C₂₇H₁₉NO
• MW: 373.445866823196
• CID: 84112
• PubChem ID: 95231
• Update Time: 2025-05-19

2,5-Bis(4-biphenylyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-biphenylyl)oxazole
• 2,5-di(biphenyl-4-yl)oxazole
• 2,5-Bis(4-biphenyl)oxazole
• BBO
• 2,5-DI(4-BIPHENYLYL)OXAZOLE
• 2,4-DICHLORO-5-FLUOROBENZENESULPHONYL CHLORIDE
• 2,5-Bis-biphenyl-4-yl-oxazol
• 2,5-bis-biphenyl-4-yl-oxazole
• 2,5-dibiphenyloxazole
• 2.5-Di-<-oxazol
• 2-<4-Biphenylyl>-5-<4-biphenylyl>oxazol
• SCHEMBL77084
• UNII-8UCG6CJW8Z
• NSC24863
• OXAZOLE, 2,5-BIS(4-BIPHENYLYL)-
• DTXSID40174951
• 2,5-Di([1,1'-biphenyl]-4-yl)oxazole
• Oxazole, 2,5-bis([1,1'-biphenyl]-4-yl)-
• NSC 24863
• 2083-09-2
• MFCD00005305
• 8UCG6CJW8Z
• 2,5-bis(4-phenylphenyl)-1,3-oxazole
• DDZJGFHXUOWOSL-UHFFFAOYSA-N
• AKOS024348913
• ?2,5-BIS(4-BIPHENYLYL)OXAZOLE
• 2, 5-bis(4-phenylphenyl)-1, 3-oxazole
• A853136
• FT-0634023
• 2,5-BIS((1,1'-BIPHENYL)-4-YL)OXAZOLE
• EINECS 218-220-2
• NS00046032
• NSC-24863
• 2,5-Di[1,1'-biphenyl]-4-yl-1,3-oxazole #
• OXAZOLE, 2,5-BIS((1,1'-BIPHENYL)-4-YL)-
• DB-045401

• MDL： MFCD00005305
• Inchi： 1S/C27H19NO/c1-3-7-20(8-4-1)22-11-15-24(16-12-22)26-19-28-27(29-26)25-17-13-23(14-18-25)21-9-5-2-6-10-21/h1-19H
• InChI Key： DDZJGFHXUOWOSL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1
• BRN： 305439

Computed Properties

• Exact Mass: 373.14700
• Monoisotopic Mass: 373.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Pale yellow green flake crystals
• Density: 1.143
• Melting Point: 238-240°C
• Boiling Point: 592.4°Cat760mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.621
• PSA: 26.03000
• LogP: 7.34260
• Solubility: Soluble in xylene, pyridine and other organic solvents

2,5-Bis(4-biphenylyl)oxazole Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,5-Bis(4-biphenylyl)oxazole

Comprehensive Guide to 2,5-Bis(4-biphenylyl)oxazole (CAS No. 2083-09-2): Properties, Applications, and Industry Insights

2,5-Bis(4-biphenylyl)oxazole (CAS No. 2083-09-2) is a high-performance organic compound widely recognized for its unique photophysical properties. This fluorescent dye and optical brightener has gained significant attention in advanced material science due to its exceptional stability, high quantum yield, and tunable emission characteristics. Researchers and industry professionals frequently search for "2,5-Bis(4-biphenylyl)oxazole applications" or "CAS 2083-09-2 solubility," reflecting growing interest in its practical uses.

The molecular structure of 2,5-Bis(4-biphenylyl)oxazole features a central oxazole ring flanked by two biphenyl groups, creating a rigid, planar configuration that enhances its luminescent efficiency. This structural design makes it particularly valuable for OLED technologies, a hot topic in the display industry as manufacturers seek energy-efficient lighting solutions. Recent studies highlight its potential in "next-generation optoelectronic devices," aligning with global trends toward sustainable electronics.

In analytical chemistry, CAS 2083-09-2 serves as a sensitive fluorescence probe for detecting trace elements. Its high molar absorptivity and solvatochromic behavior answer frequent search queries like "best fluorescent markers for bioimaging." The compound’s compatibility with polymer matrices also makes it ideal for "smart packaging materials," a trending sector driven by e-commerce growth and demand for anti-counterfeiting technologies.

Manufacturers often inquire about "2,5-Bis(4-biphenylyl)oxazole synthesis methods" due to its role in photovoltaic research. The compound’s electron-transport properties contribute to improved solar cell efficiency, a critical focus area amid renewable energy investments. Its thermal stability (up to 300°C) further supports applications in high-temperature coatings, addressing industrial needs for durable materials.

From a commercial perspective, 2083-09-2 is supplied as a crystalline powder with typical purity ≥98%. Storage recommendations emphasize protection from UV degradation, a detail frequently searched alongside "handling light-sensitive compounds." As research continues, novel derivatives of this oxazole-based scaffold are being explored for biomedical sensors, tapping into the expanding market for point-of-care diagnostics.

Environmental considerations position 2,5-Bis(4-biphenylyl)oxazole as a greener alternative to heavy-metal-based phosphors. Its low toxicity profile responds to increasing regulatory scrutiny and consumer demand for eco-friendly materials. Recent patents highlight innovations in "water-based formulations" containing this compound, reflecting industry shifts toward sustainable chemistry practices.